Cas no 31247-33-3 (2-Azetidinemethanol,1-(1-methylethyl)-)

• Product Name: 2-Azetidinemethanol,1-(1-methylethyl)-
• CAS No: 31247-33-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 312830
• PubChem ID: 282394
• Update Time: 2025-04-19

2-Azetidinemethanol,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinemethanol,1-(1-methylethyl)-
• (1-ISOPROPYLAZETIDIN-2-YL)METHANOL
• DTXSID60300290
• IPBIHRCLFOORQI-UHFFFAOYSA-N
• NSC-135856
• [1-(propan-2-yl)azetidin-2-yl]methanol
• 31247-33-3
• SCHEMBL9683032
• 1-(1-methylethyl)-2-azetidinemethanol
• NSC135856

• Inchi： 1S/C7H15NO/c1-6(2)8-4-3-7(8)5-9/h6-7,9H,3-5H2,1-2H3
• InChI Key： IPBIHRCLFOORQI-UHFFFAOYSA-N
• SMILES： OCC1CCN1C(C)C

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 176.9°C at 760 mmHg
• Flash Point: 61.4°C
• Refractive Index: 1.476
• PSA: 23.47
• LogP: 0.39930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines